Cas no 1286721-98-9 (5-(6-ethoxypyridazin-3-yl)-2-methylaniline)

• Product Name: 5-(6-ethoxypyridazin-3-yl)-2-methylaniline
• CAS No: 1286721-98-9
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6474653
• Update Time: 2025-06-26

5-(6-ethoxypyridazin-3-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(6-ethoxypyridazin-3-yl)-2-methylaniline
• Benzenamine, 5-(6-ethoxy-3-pyridazinyl)-2-methyl-

• Inchi： 1S/C13H15N3O/c1-3-17-13-7-6-12(15-16-13)10-5-4-9(2)11(14)8-10/h4-8H,3,14H2,1-2H3
• InChI Key： LZTXFCRXHUEKHQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=NN=C(OCC)C=C2)=CC=C1C

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 471.3±45.0 °C(Predicted)
• pka: 3.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 5-(6-ethoxypyridazin-3-yl)-2-methylaniline

5-(6-Ethoxypyridazin-3-yl)-2-methylaniline: A Comprehensive Overview

5-(6-Ethoxypyridazin-3-yl)-2-methylaniline, with the CAS number 1286721-98-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its intriguing properties, making it a focal point for researchers seeking innovative solutions in these domains.

The molecular structure of 5-(6-Ethoxypyridazin-3-yl)-2-methylaniline comprises a pyridazine ring substituted with an ethoxy group at position 6 and an aniline moiety at position 3. The presence of the pyridazine ring introduces aromaticity and electron-withdrawing effects, which significantly influence the compound's chemical reactivity and physical properties. The ethoxy group at position 6 adds to the molecule's functionality by introducing an electron-donating effect, thereby modulating the overall electronic characteristics of the compound.

Recent research has focused on the synthesis and characterization of 5-(6-Ethoxypyridazin-3-yl)-2-methylaniline. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic aromatic substitution and coupling reactions. These studies have not only improved the yield and purity of the compound but also provided insights into its stability under different conditions. For instance, investigations into thermal stability have revealed that the compound exhibits remarkable resilience at elevated temperatures, making it suitable for high-temperature applications.

The electronic properties of 5-(6-Ethoxypyridazin-3-yl)-2-methylaniline have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have demonstrated that the compound possesses a conjugated π-system, which contributes to its high electrical conductivity and optical properties. Such characteristics make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its electronic properties, 5-(6-Ethoxypyridazin-3-yl)-2-methylaniline has shown potential in the field of pharmacology. Preclinical studies have indicated that the compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further research is required to validate these findings, they suggest that this compound could serve as a lead molecule for drug development.

The environmental impact of 5-(6-Ethoxypyridazin-3-yl)-2-methylaniline has also been a topic of interest. Studies on its biodegradability and toxicity have provided valuable insights into its safety profile. Results indicate that the compound is relatively non-toxic to aquatic organisms under standard test conditions, which aligns with its potential use in agrochemical formulations.

In conclusion, 5-(6-Ethoxypyridazin-3-yl)-2-methylaniline, with CAS number 1286721-98-9, represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of this compound's potential, it is likely to play an increasingly important role in shaping future innovations across various sectors.